Cas no 2770487-50-6 (tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate)

• Product Name: tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• CAS No: 2770487-50-6
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 5914295
• PubChem ID: 165994540
• Update Time: 2025-11-01

tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate
• 2770487-50-6
• EN300-37396605

• Inchi： 1S/C12H13N5O2/c1-12(2,3)19-11(18)16-10-8(6-13)7-14-9-4-5-15-17(9)10/h4-5,7H,1-3H3,(H,16,18)
• InChI Key： DHQYGCOUMVLZCS-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C=NC2=CC=NN12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.3Ų

Additional information on tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate

tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate, with the CAS number 2770487-50-6, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development. The name itself is a testament to its complex structure, with the tert-butyl group serving as a key substituent and the pyrazolo[1,5-a]pyrimidine ring system forming the core of its architecture.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the pyrazolo[1,5-a]pyrimidine ring system. This approach not only enhances reaction efficiency but also minimizes side reactions, making it a promising method for large-scale production.

The structural integrity of tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate is further enhanced by the presence of a cyanopyrazolo moiety. This functional group contributes to the compound's stability and bioavailability, making it an attractive candidate for pharmacological studies. Recent in vitro experiments have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. Its ability to interact with specific protein targets has been extensively studied using computational modeling techniques. For example, molecular docking studies have revealed that it exhibits strong binding affinity to certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, recent preclinical trials have indicated that it possesses anti-inflammatory properties, which could be leveraged in treating chronic inflammatory diseases.

The versatility of tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate extends beyond its pharmacological applications. Its unique structure also makes it a valuable tool in chemical synthesis and material science. Researchers have explored its use as a building block for constructing more complex molecular frameworks. For instance, its application in click chemistry has enabled the rapid assembly of bioactive molecules with enhanced functionality.

In conclusion, tert-butyl N-{6-cyanopyrazolo[1,5-a]pyrimidin-7-yl}carbamate represents a cutting-edge chemical entity with multifaceted applications across various scientific domains. Its structural complexity and functional versatility make it an invaluable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing modern science and technology.